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Compound of Interest

Compound Name: DH 97

Cat. No.: B2546703

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, immediate safety and logistical information for the proper
disposal of DH-97, a potent and specific MT2 melatonin receptor antagonist used in research.
Due to the absence of a specific Safety Data Sheet (SDS) for DH-97, a cautious approach,
treating the compound as a potentially hazardous chemical, is mandatory. All procedures must
be conducted in accordance with your institution's Environmental Health and Safety (EHS)
guidelines and local regulations.

Immediate Safety and Hazard Assessment

DH-97, identified by CAS numbers 220339-00-4 and 343263-95-6, is a research chemical with
high biological activity.[1] While specific toxicity data is not readily available, its nature as a
potent receptor antagonist necessitates careful handling to avoid accidental exposure. The
following precautions should be taken:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), safety glasses or goggles, and a lab coat when handling DH-
97.

e Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood, especially when dealing with the powdered form to avoid inhalation.
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o Spill Management: In case of a spill, contain the material with an inert absorbent (e.qg.,
vermiculite, sand) and place it in a sealed, labeled container for disposal as hazardous
waste. Do not wash spills down the drain.

Quantitative Data and Physical Properties

A summary of the available data for DH-97 is provided below for reference during handling and
disposal procedures.

Property Value

N-[2-[2-(phenylmethyl)-1H-indol-3-
yllethyllpentanamide

Chemical Name

CAS Number 220339-00-4, 343263-95-6
Molecular Formula C22H26N20

Molecular Weight 334.46 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Step-by-Step Disposal Protocol

The proper disposal of DH-97 must be managed as hazardous chemical waste. Adherence to
the following step-by-step protocol is crucial for safety and regulatory compliance.

1. Waste Segregation and Collection:

e Unused/Expired DH-97: Keep the compound in its original, labeled container. If the original
container is compromised, transfer it to a new, compatible, and clearly labeled container.

o Contaminated Materials: Any materials that have come into contact with DH-97, such as
weighing boats, pipette tips, gloves, and absorbent paper, must be considered contaminated
and disposed of as hazardous waste.
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» Solutions: Solutions containing DH-97 should be collected in a designated, sealed, and
clearly labeled hazardous waste container. Do not mix with other waste streams unless
explicitly permitted by your institution's EHS guidelines.

2. Containerization and Labeling:

e Place all solid and liquid waste containing DH-97 into a designated, sealable, and chemically
resistant waste container.

e The container must be clearly labeled with "Hazardous Waste," the full chemical name "N-[2-
[2-(phenylmethyl)-1H-indol-3-yl]ethyl]pentanamide,” and the approximate quantity of the
waste.

3. Storage:

o Store the sealed and labeled hazardous waste container in a designated, secure, and well-
ventilated area, away from incompatible materials.

4. Disposal:

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

e Do not dispose of DH-97 down the drain or in the regular trash.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of DH-97
and associated materials.
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DH-97 Disposal Workflow
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Caption: Decision workflow for the proper disposal of DH-97.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of DH-97: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2546703#dh-97-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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